Cas no 1396675-02-7 (N-(2-{1,1'-biphenyl-4-yl}-2-hydroxypropyl)-N'-(3-fluorophenyl)ethanediamide)

• Product Name: N-(2-{1,1'-biphenyl-4-yl}-2-hydroxypropyl)-N'-(3-fluorophenyl)ethanediamide
• CAS No: 1396675-02-7
• MF: C₂₃H₂₁FN₂O₃
• MW: 392.422849416733
• CID: 6460750
• Update Time: 2025-06-15

N-(2-{1,1'-biphenyl-4-yl}-2-hydroxypropyl)-N'-(3-fluorophenyl)ethanediamide Chemical and Physical Properties

Names and Identifiers

• N-(2-{1,1'-biphenyl-4-yl}-2-hydroxypropyl)-N'-(3-fluorophenyl)ethanediamide
• N'-(3-fluorophenyl)-N-[2-hydroxy-2-(4-phenylphenyl)propyl]oxamide

• Inchi： 1S/C23H21FN2O3/c1-23(29,18-12-10-17(11-13-18)16-6-3-2-4-7-16)15-25-21(27)22(28)26-20-9-5-8-19(24)14-20/h2-14,29H,15H2,1H3,(H,25,27)(H,26,28)
• InChI Key： BOEOVTREQDVMTJ-UHFFFAOYSA-N
• SMILES： C(NCC(O)(C1=CC=C(C2=CC=CC=C2)C=C1)C)(=O)C(NC1=CC=CC(F)=C1)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives

Additional information on N-(2-{1,1'-biphenyl-4-yl}-2-hydroxypropyl)-N'-(3-fluorophenyl)ethanediamide

Comprehensive Overview of N-(2-{1,1'-biphenyl-4-yl}-2-hydroxypropyl)-N'-(3-fluorophenyl)ethanediamide (CAS No. 1396675-02-7)

The compound N-(2-{1,1'-biphenyl-4-yl}-2-hydroxypropyl)-N'-(3-fluorophenyl)ethanediamide, identified by its CAS No. 1396675-02-7, is a sophisticated organic molecule with significant potential in pharmaceutical and biochemical research. Its unique structure, featuring a biphenyl core and a fluorophenyl moiety, makes it a subject of interest for drug discovery and development. Researchers are particularly intrigued by its potential applications in targeting specific enzymatic pathways, which aligns with the growing demand for precision medicine and personalized therapeutics.

In recent years, the scientific community has shown increasing interest in compounds like N-(2-{1,1'-biphenyl-4-yl}-2-hydroxypropyl)-N'-(3-fluorophenyl)ethanediamide due to their modular design, which allows for fine-tuning of pharmacological properties. This aligns with current trends in AI-driven drug discovery, where computational models are used to predict the efficacy and safety of novel compounds. The integration of machine learning and cheminformatics has further accelerated the exploration of such molecules, making them a hot topic in both academic and industrial research.

The structural complexity of CAS No. 1396675-02-7 also raises questions about its synthesis and scalability. Many researchers are searching for efficient synthetic routes to produce this compound, often exploring green chemistry principles to minimize environmental impact. This reflects a broader shift toward sustainable practices in chemical manufacturing, a trend that resonates with global efforts to reduce carbon footprints and promote eco-friendly innovation.

Another area of interest is the potential biological activity of N-(2-{1,1'-biphenyl-4-yl}-2-hydroxypropyl)-N'-(3-fluorophenyl)ethanediamide. Preliminary studies suggest that its hydroxypropyl and ethanediamide functional groups may interact with specific protein targets, making it a candidate for further investigation in cancer therapy or neurodegenerative diseases. These applications are particularly relevant given the rising prevalence of such conditions and the urgent need for novel treatments.

From a commercial perspective, the demand for specialized compounds like CAS No. 1396675-02-7 is driven by the pharmaceutical industry's need for high-quality intermediates. Suppliers and manufacturers are increasingly focusing on GMP compliance and quality control to meet regulatory standards, ensuring that such compounds are suitable for preclinical and clinical studies. This emphasis on quality aligns with the broader push for transparency and reliability in the supply chain.

In conclusion, N-(2-{1,1'-biphenyl-4-yl}-2-hydroxypropyl)-N'-(3-fluorophenyl)ethanediamide represents a fascinating intersection of chemistry, biology, and technology. Its potential applications in drug discovery, coupled with the growing emphasis on sustainability and precision medicine, make it a compound worth watching in the coming years. As research continues to unfold, this molecule may well play a pivotal role in addressing some of the most pressing challenges in modern healthcare.